Cas no 6803-90-3 (1-Thiophen-2-ylmethyl-piperazine Dihydrochloride)

• Product Name: 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride
• CAS No: 6803-90-3
• MF: C₉H₁₆Cl₂N₂S
• MW: 255.207738876343
• MDL: MFCD04116377
• CID: 527974
• PubChem ID: 45074832
• Update Time: 2025-06-12

1-Thiophen-2-ylmethyl-piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-thienylmethyl)-, hydrochloride (1:2)
• 1-(thiophen-2-ylmethyl)piperazine,dihydrochloride
• 1-THIOPHEN-2-YLMETHYL-PIPERAZINE DIHYDROCHLORIDE
• SR-01000535782
• FS-5772
• 1-(thiophen-2-ylmethyl)piperazinedihydrochloride
• 1-(thiophen-2-ylmethyl)piperazine;dihydrochloride
• 1-Thiophen-2-yl-methylpiperazine dihydrochloride
• DTXSID70662972
• 1-[(Thiophen-2-yl)methyl]piperazine--hydrogen chloride (1/2)
• CS-0357988
• AKOS015846529
• SR-01000535782-1
• 1-(thiophen-2-ylmethyl)piperazine dihydrochloride
• O-ETHYLISOUREAHYDROCHLORIDE
• 6803-90-3
• 1-thiophen-2-ylmethylpiperazine 2HCl
• 1-(2-Thienylmethyl)piperazine dihydrochloride
• MFCD04116377
• 1-(2-Thienylmethyl)piperazine diHCl
• 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride

• MDL： MFCD04116377
• Inchi： 1S/C9H14N2S.2ClH/c1-2-9(12-7-1)8-11-5-3-10-4-6-11;;/h1-2,7,10H,3-6,8H2;2*1H
• InChI Key： ZZUFFOQIEWLWAY-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC=C1CN1CCNCC1

Computed Properties

• Exact Mass: 254.04100
• Monoisotopic Mass: 254.0411251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• PSA: 43.51000
• LogP: 3.02400

1-Thiophen-2-ylmethyl-piperazine Dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride

Recent Advances in the Study of 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride (CAS: 6803-90-3)

The compound 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride (CAS: 6803-90-3) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and piperazine moieties, has been investigated for its diverse biological activities, including its role as a potential therapeutic agent and its utility in chemical synthesis. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.

Recent studies have focused on the synthesis and optimization of 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize the compound and confirm its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for further pharmacological evaluations.

In terms of biological activity, 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride has shown promise as a modulator of various neurotransmitter systems. Preliminary in vitro studies suggest that the compound may interact with serotonin and dopamine receptors, indicating potential applications in the treatment of neurological disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

Another area of interest is the compound's potential as a building block in medicinal chemistry. Its unique structure allows for the synthesis of derivatives with enhanced pharmacological properties. Recent research has explored the modification of the thiophene and piperazine rings to create analogs with improved selectivity and potency. These derivatives are being screened for a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Despite these promising developments, challenges remain in the study of 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from the laboratory to clinical applications. Researchers are also investigating the compound's mechanism of action at the molecular level to better understand its interactions with biological targets.

In conclusion, 1-Thiophen-2-ylmethyl-piperazine Dihydrochloride (CAS: 6803-90-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Ongoing studies are expected to uncover new insights into its biological activities and potential therapeutic applications. The continued optimization of its synthesis and the exploration of its derivatives will likely contribute to the development of novel drugs and therapeutic strategies in the near future.